Cas no 2731-00-2 (1H-Indole,1-methyl-3-(2-nitroethenyl)-)

• Product Name: 1H-Indole,1-methyl-3-(2-nitroethenyl)-
• CAS No: 2731-00-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 280790
• PubChem ID: 1551121
• Update Time: 2025-04-19

1H-Indole,1-methyl-3-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-methyl-3-(2-nitroethenyl)-
• NSC106246
• NSC-106246
• 2731-00-2
• 1-methyl-3-[(Z)-2-nitroethenyl]indole

• Inchi： 1S/C11H10N2O2/c1-12-8-9(6-7-13(14)15)10-4-2-3-5-11(10)12/h2-8H,1H3/b7-6-
• InChI Key： RZJUMQWTXIXIMY-SREVYHEPSA-N
• SMILES： [O-][N+](/C=C\C1=CN(C)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.2
• Boiling Point: 386.6°Cat760mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.601
• PSA: 48.07
• LogP: 2.94890